Cas no 70169-99-2 ((E)-5-Bromo-2-isopropyl-4-methyl-6-styrylpyrimidine)

• Product name: (E)-5-Bromo-2-isopropyl-4-methyl-6-styrylpyrimidine
• CAS No: 70169-99-2
• MF: C₁₆H₁₇BrN₂
• MW: 317.223582983017
• CID: 1092907
• PubChem ID: 12489247

(E)-5-Bromo-2-isopropyl-4-methyl-6-styrylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (E)-5-Bromo-2-isopropyl-4-methyl-6-styrylpyrimidine
• 5-bromo-4-methyl-6-[(E)-2-phenylethenyl]-2-propan-2-ylpyrimidine
• 70169-99-2

• Inchi： InChI=1S/C16H17BrN2/c1-11(2)16-18-12(3)15(17)14(19-16)10-9-13-7-5-4-6-8-13/h4-11H,1-3H3/b10-9+
• InChI Key： HMUDKNXHYXQGBP-MDZDMXLPSA-N
• SMILES： CC(C)C1=NC(=C(C(=N1)/C=C/C2=CC=CC=C2)Br)C

Computed Properties

• Exact Mass: 316.05751g/mol
• Monoisotopic Mass: 316.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.8Ų